BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Characteristics of
N,N-bis(2-hydroxyethyl) tridecylamine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

N,N-bis (2-hydroxyethyl)
Compound Name:

tridecylamine
CAS No.: 68155-05-5
Cat. No.: B1266714

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of N,N-bis(2-hydroxyethyl) tridecylamine. Due to the limited availability of specific
experimentally determined quantitative data in publicly accessible literature, this guide also
furnishes detailed experimental protocols for the determination of key physical properties.

Chemical Identity

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with a long alkyl chain, making it
relevant in various research and industrial applications, including as a surfactant.[1]
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Identifier Value

IUPAC Name 2,2'-(tridecylazanediyl)bis(ethan-1-ol)
N,N-Bis(2-hydroxyethyl)tridecylamine, 2-[2-

Synonyms . .
hydroxyethyl(tridecyl)amino]ethanol

CAS Number 68155-05-5, 18312-57-7[2]

Molecular Formula

C17H37NO2[3]

Molecular Weight

287.48 g/mol [3]

Chemical Structure

CCCCCCCcCcCceceeeN(ceco)eeo

Physical Properties

The following table summarizes the available qualitative and quantitative physical data for N,N-

bis(2-hydroxyethyl) tridecylamine. It is important to note that specific values for melting point,

boiling point, and density are not consistently reported in scientific literature or safety data

sheets. The substance is often described as a low-melting solid or a viscous liquid at room

temperature.
Property Value/Description
White to off-white solid or colorless to pale
Appearance . -
yellow viscous liquid.[3]
_ _ Not definitively reported; described as a "low
Melting Point ) )
melting" solid.
Boiling Point Not reported.
Density Not reported.
Solubility Slightly soluble in chloroform and methanol.[4]

Experimental Protocols for Physical

Characterization
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To address the absence of specific quantitative data, this section provides detailed, standard
methodologies for determining the key physical properties of N,N-bis(2-hydroxyethyl)
tridecylamine.

Determination of Melting Point (Capillary Method)

This method is suitable for crystalline solids and can be adapted for low-melting solids.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

o Sample Preparation: If the sample is a solid, finely powder a small amount using a mortar
and pestle.

» Loading the Capillary Tube: Pack the powdered sample into the open end of a capillary tube
to a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface.

e Measurement:

o Place the loaded capillary tube into the heating block of the melting point apparatus.

o Heat the sample rapidly to a temperature approximately 15-20°C below the expected
melting point (a preliminary rough measurement may be necessary).

o Decrease the heating rate to 1-2°C per minute to ensure accurate determination.

o Record the temperature at which the first liquid droplet appears (the onset of melting) and
the temperature at which the entire sample becomes a clear liquid (the completion of
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melting). The recorded range is the melting point.

Determination of Boiling Point (Thiele Tube Method)

This micro-method is appropriate for determining the boiling point of small quantities of liquid.
Apparatus:

e Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube (e.g., 75 x 12 mm)

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

o Sample Preparation: Add 0.5-1 mL of liquid N,N-bis(2-hydroxyethyl) tridecylamine to the
small test tube.

e Assembly:
o Place the capillary tube, sealed end up, into the small test tube containing the sample.

o Attach the small test tube to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

o Clamp the Thiele tube to a retort stand and fill it with mineral oil until the side arm is about

two-thirds full.

o Insert the thermometer and attached sample tube into the Thiele tube, ensuring the

sample is immersed in the oil.

¢ Measurement:
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o Gently heat the side arm of the Thiele tube with a Bunsen burner or micro-burner.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
o Remove the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn back into the capillary tube.

Determination of Density (Pycnometer Method)

This method is suitable for accurately determining the density of liquids.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

 Calibration:
o Thoroughly clean and dry the pycnometer.
o Weigh the empty, dry pycnometer (ma).

o Fill the pycnometer with distilled water and place it in the constant temperature water bath
(e.g., 20°C or 25°C) until it reaches thermal equilibrium.
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o Ensure the water level is at the mark on the capillary. Dry the outside of the pycnometer
and weigh it (mz2).

e Measurement:

o Empty and dry the pycnometer.

o Fill the pycnometer with N,N-bis(2-hydroxyethyl) tridecylamine and allow it to reach
thermal equilibrium in the constant temperature water bath.

o Adjust the liquid level to the mark, dry the exterior, and weigh the pycnometer (ms).
» Calculation:
o The density of water (p_water) at the experimental temperature is known.

o The density of the sample (p_sample) is calculated using the following formula: p_sample
=[(m3 - m1) / (M2 - m1)] * p_water

Determination of Solubility

A gualitative assessment of solubility in various solvents is crucial for its application.
Apparatus:

o Small test tubes

» Vortex mixer

o Graduated pipettes

Procedure:

» Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,
acetone, diethyl ether, toluene, hexane).

e Qualitative Assessment:

o Add approximately 1 mL of the chosen solvent to a test tube.
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o Add a small, measured amount of N,N-bis(2-hydroxyethyl) tridecylamine (e.g., 10 mg for a
solid or 10 pL for a liquid).

o Vortex the mixture for 30-60 seconds.

o Visually observe if the substance has dissolved completely.

 Classification:
o Soluble: No visible particles of the solute remain.
o Slightly soluble: A small portion of the solute dissolves.
o Insoluble: The solute does not visibly dissolve.

o Quantitative Assessment (Optional): To determine the solubility more precisely, a saturated
solution can be prepared, and the concentration of the dissolved solute can be determined
analytically (e.qg., by spectroscopy or chromatography).

Visualizations

The following diagrams illustrate the workflow for physical characterization and the conceptual
relationship between the physical properties of N,N-bis(2-hydroxyethyl) tridecylamine.
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Caption: Workflow for the Physical Characterization of a Chemical Compound.
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Caption: Interrelation of Key Physical Properties of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Physical Characteristics of N,N-bis(2-
hydroxyethyl) tridecylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1266714/docs#technical-guide-physical-
characteristics-of-n-n-bis-2-hydroxyethyl-tridecylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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